Cas no 116435-82-6 (2-(4-amino-3-nitrophenyl)acetic acid)

2-(4-amino-3-nitrophenyl)acetic acid Properties

Names and Identifiers

• (4-Amino-3-nitrophenyl)acetic acid
• 2-(4-Amino-3-nitrophenyl)acetic acid
• 4-amino-3-nitroBenzeneacetic acid
• BENZENEACETIC ACID, 4-AMINO-3-NITRO-
• GOYNTGDWVOXIIX-UHFFFAOYSA-N
• 4-AMINO-3-NITROPHENYLACETIC ACID
• 2-(3-nitro-4-aminophenyl)acetic acid
• DB-060882
• BP-24408
• 116435-82-6
• MFCD09842459
• AKOS006310452
• A853289
• SCHEMBL4855639
• AS-76889
• EN300-170916
• 2-(4-Amino-3-nitrophenyl)aceticacid
• Benzeneacetic acid, 4-amino-3-nitro-
• +Expand

• MDL： MFCD09842459
• InChIKey： GOYNTGDWVOXIIX-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H8N2O4/c9-6-2-1-5(4-8(11)12)3-7(6)10(13)14/h1-3H,4,9H2,(H,11,12)
• SMILES： C1=CC(=C(C=C1CC(=O)O)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 196.04844
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.04840674g/mol
• Heavy Atom Count: 14
• Complexity: 238
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46